2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-6-7-10(2)12(8-9)11-4-3-5-13(16)14(11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: YXOZHRNZPHCSEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID90688957
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261993-72-9

Description

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% (2,5-DMFBA) is an important organic molecule in the field of synthetic organic chemistry. It is a versatile intermediate for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. It is a white solid, with a melting point of about 105°C, and a boiling point of about 215°C. It is insoluble in water, but soluble in most organic solvents.

Scientific Research Applications

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% has a wide range of scientific research applications, including the synthesis of novel pharmaceuticals, agrochemicals, and materials. It is also used as a starting material in the synthesis of a variety of compounds, including heterocyclic compounds and polymers. Additionally, it has been used in the synthesis of several important drugs, such as the anti-cancer drug imatinib mesylate and the anti-inflammatory drug celecoxib.

Mechanism of Action

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% is an important organic molecule in the field of synthetic organic chemistry. It acts as an intermediate in several important reactions, such as the Wittig reaction and the Horner-Wadsworth-Emmons reaction. In the Wittig reaction, the phosphonium ylide reacts with the aldehyde or ketone to form an alkene. In the Horner-Wadsworth-Emmons reaction, the organophosphorus compound reacts with the aldehyde or ketone to form an alkene.
Biochemical and Physiological Effects
2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% has been used in the synthesis of several important drugs, such as the anti-cancer drug imatinib mesylate and the anti-inflammatory drug celecoxib. It has also been used in the synthesis of a variety of compounds, including heterocyclic compounds and polymers. However, its biochemical and physiological effects are not well understood.

Advantages and Limitations for Lab Experiments

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% is a versatile intermediate for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. It is relatively easy to obtain, and is relatively stable. However, it is insoluble in water, and is somewhat volatile, making it difficult to use in some laboratory experiments. Additionally, it is not very reactive, and can be difficult to work with in certain reactions.

Future Directions

In the future, 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% may continue to be used in the synthesis of novel pharmaceuticals, agrochemicals, and materials. Additionally, researchers may explore new methods for synthesizing 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95%, such as the use of microwave-assisted synthesis. Furthermore, researchers may investigate the biochemical and physiological effects of 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95%, and develop new applications for it. Finally, researchers may investigate ways to improve the reactivity of 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95%, in order to make it easier to work with in laboratory experiments.

Synthesis Methods

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95% can be synthesized via a variety of methods, including the Wittig reaction and the Horner-Wadsworth-Emmons reaction. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium ylide, while the Horner-Wadsworth-Emmons reaction involves the reaction of an aldehyde or ketone with an organophosphorus compound. Both reactions typically require the use of a base, such as sodium hydride or potassium tert-butoxide.